[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-hydroxy-3,5-bis(propan-2-yl)benzoate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 2-hydroxy-3,5-di(propan-2-yl)benzoate
• InChI: InChI=1S/C21H30N2O4/c1-12(2)15-8-16(13(3)4)19(25)17(9-15)20(26)27-10-18(24)23-21(7,11-22)14(5)6/h8-9,12-14,25H,10H2,1-7H3,(H,23,24)
• InChI Key: DRSMZTWBJMGLDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(=O)OCC(=O)NC(C)(C#N)C(C)C)O)C(C)C
• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol

Description

The compound appears to be a complex organic molecule with multiple functional groups. It contains a cyano group (-CN), a carbamoyl group (-CONH2), a methyl group (-CH3), and a benzoate group (C6H5COO-). The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Synthesis Analysis

Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis. However, the synthesis of similar compounds typically involves reactions such as nucleophilic substitution, condensation, and esterification.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and a benzene ring. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

Again, without specific information, it’s hard to provide a detailed analysis of the chemical reactions this compound might undergo. However, the presence of the cyano, carbamoyl, and benzoate groups suggest that it could participate in a variety of reactions, including nucleophilic substitutions, condensations, and hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Without specific information on this compound, it’s difficult to provide an accurate analysis of its properties.

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s impossible to provide accurate safety and hazard information.

Future Directions

Future research on this compound would likely involve determining its exact molecular structure, synthesizing it in the lab, and studying its physical, chemical, and biological properties.